Cas no 2171378-05-3 (3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid)
3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
- EN300-1532111
- 2171944-71-9
- 2171322-55-5
- 3-methoxy-4-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
- EN300-1532594
- 2171378-05-3
- 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methoxybutanoic acid
- 3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
- EN300-1531946
-
- Inchi: 1S/C25H28N2O6/c1-32-17(12-23(28)29)13-26-24(30)15-10-16(11-15)27-25(31)33-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,26,30)(H,27,31)(H,28,29)
- InChI Key: FRLZDSKLPVMFAA-UHFFFAOYSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NCC(CC(=O)O)OC)=O)C1)=O
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 10
- Complexity: 687
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 114Ų
3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1531946-0.05g |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1531946-0.1g |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1531946-0.25g |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1531946-0.5g |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1531946-1.0g |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1531946-2.5g |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1531946-5.0g |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1531946-10.0g |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1531946-50mg |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1531946-100mg |
3-methoxy-4-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid |
2171378-05-3 | 100mg |
$2963.0 | 2023-09-26 |
3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid
Comprehensive Guide to 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171378-05-3)
3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid (CAS No. 2171378-05-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound, often referred to by its abbreviated name Fmoc-protected cyclobutyl amino acid derivative, plays a crucial role in the development of novel therapeutics and biochemical research. Its unique structure, featuring a cyclobutyl ring and an Fmoc-protected amine, makes it a valuable building block for peptide coupling reactions and drug design.
The molecular formula of 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid is C25H26N2O6, with a molecular weight of approximately 450.49 g/mol. The compound is characterized by its methoxy group and butanoic acid moiety, which contribute to its solubility in organic solvents like dimethylformamide (DMF) and dichloromethane (DCM). Researchers often utilize this compound in solid-phase peptide synthesis (SPPS) due to its stability and compatibility with standard Fmoc-chemistry protocols.
One of the most frequently asked questions about 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid is its role in peptide drug discovery. The compound's cyclobutyl scaffold is particularly valuable for introducing conformational constraints into peptide sequences, which can enhance binding affinity and metabolic stability. This property is highly sought after in the development of GPCR-targeted therapeutics and enzyme inhibitors, areas that are currently trending in pharmaceutical research.
In addition to its applications in peptide synthesis, 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid is also used in the preparation of bioactive conjugates and prodrugs. The Fmoc protecting group can be selectively removed under mild basic conditions, allowing for further functionalization of the molecule. This versatility makes it a popular choice for researchers working on targeted drug delivery systems and bioconjugation strategies.
The synthesis of 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid typically involves multi-step organic reactions, including amide bond formation and Fmoc protection. Quality control is critical, with analytical techniques such as HPLC and mass spectrometry being employed to ensure purity and consistency. The compound is usually supplied as a white to off-white powder, with storage recommendations emphasizing protection from moisture and light to maintain stability.
Market demand for 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in peptide-based drug development. The growing interest in cyclic peptide therapeutics and macrocyclic drugs has further driven the need for high-quality building blocks like this compound. Suppliers often highlight its high purity grade (>95%) and batch-to-batch consistency as key selling points.
For researchers considering working with 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid, it's important to note that proper handling procedures should be followed, including the use of personal protective equipment (PPE) and working in a well-ventilated area. While the compound is not classified as hazardous under standard regulations, good laboratory practices should always be observed when handling any chemical substance.
The future outlook for 3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid appears promising, with ongoing research exploring its potential in peptide stapling technologies and constrained peptide design. As the pharmaceutical industry continues to invest in next-generation peptide therapeutics, the demand for specialized amino acid derivatives like this compound is expected to grow significantly in the coming years.
2171378-05-3 (3-methoxy-4-{(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)